(4-Hydroxymethyl-2-methoxy-phenoxy)-acetic Acid Methyl Ester

• Molecular Formula: C11H14O5
• Molecular Weight: 226.23 g/mol
• IUPAC Name: methyl 2-[4-(hydroxymethyl)-2-methoxyphenoxy]acetate
• InChI: InChI=1S/C11H14O5/c1-14-10-5-8(6-12)3-4-9(10)16-7-11(13)15-2/h3-5,12H,6-7H2,1-2H3
• InChI Key: SOLCXOOINARRRA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CO)OCC(=O)OC

Description

(4-Hydroxymethyl-2-methoxy-phenoxy)-acetic Acid Methyl Ester is a useful research compound. Its molecular formula is C11H14O5 and its molecular weight is 226.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods II

Procedure details

To a solution of (4-Formyl-2-methoxy-phenoxy)acetic acid methyl ester 71 (50 grams, 223 mmol) in methanol (500 mL) at 0° C. was added Sodium boro hydrate (4 grams, 106 mmol) in small portions, further stirred at 0° C. for 30 minutes and poured on to ice water (200 mL). The pH of mixture was adjusted to 2 with concentrated hydrochloric acid. Crude 72 was extracted into chloroform, dried over Na2SO4 and distilled to give 72 (40 grams, 62%) as a light yellow syrup.